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Introduction

BMS-962212 is a potent, selective, and reversible small molecule inhibitor of Factor Xla (FXla),
a key enzyme in the intrinsic pathway of the coagulation cascade.[1] Targeting FXla is a
promising antithrombotic strategy with the potential for a wider therapeutic window and a
reduced risk of bleeding compared to conventional anticoagulants.[1] These application notes
provide detailed protocols for evaluating the antithrombotic efficacy and hemostatic effects of
BMS-962212 in established non-human primate and rabbit models of thrombosis.

Mechanism of Action

BMS-962212 directly binds to the active site of FXla, preventing the activation of Factor 1X to
Factor IXa. This interruption of the intrinsic coagulation pathway leads to a reduction in
thrombin generation and subsequent fibrin clot formation. Its parenteral administration allows
for rapid onset and offset of action, making it suitable for acute care settings.[1]

Signaling Pathway of Factor Xla Inhibition by BMS-
962212
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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